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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B14749493

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-0O-Demethylisokadsurenin D is a naturally occurring lignan, a class of secondary
metabolites found in plants. This document provides a comprehensive overview of the available
technical information regarding its discovery, origin, and known characteristics. However, it is
important to note that the original publication detailing the initial isolation and comprehensive
characterization of this compound could not be located through extensive searches of scientific
databases. Consequently, detailed experimental protocols for its isolation and structure
elucidation, as well as primary quantitative data and specific signaling pathway involvement,
remain largely unavailable in the public domain.

Discovery and Origin

4-0O-Demethylisokadsurenin D was isolated from the aerial parts of Piper kadsura (Choisy)
Ohwi, a plant belonging to the Piperaceae family.[1] This plant is a well-known source of
various bioactive lignans and neolignans. While the specific researchers and the exact year of
its initial discovery are not readily available in the reviewed literature, its presence in Piper
kadsura is confirmed by chemical suppliers and in phytochemical reviews of the genus.

Chemical and Physical Properties
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A summary of the basic chemical and physical properties of 4-O-Demethylisokadsurenin D is
presented in Table 1. This information is primarily sourced from chemical databases and
supplier specifications.

Property Value Source

Chemical Formula C20H2205 Chemical Supplier
Molecular Weight 342.39 g/mol Chemical Supplier
CAS Number 89104-59-6 Chemical Supplier
Class Lignan Inferred from structure
Appearance Not specified in literature

Solubility Not specified in literature

Melting Point Not specified in literature

Table 1: Chemical and Physical Properties of 4-O-Demethylisokadsurenin D.

Structure Elucidation (General Approach)

The structure of lignans like 4-O-Demethylisokadsurenin D is typically determined using a
combination of spectroscopic techniques. While the specific data for this compound is not
available, the general workflow for structure elucidation of a novel natural product is outlined
below.

General Experimental Workflow for Structure Elucidaion
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Caption: A generalized workflow for the isolation and structure elucidation of natural products
like 4-O-Demethylisokadsurenin D.

Biological Activity

There is no specific information available in the reviewed literature regarding the biological
activity or potential signaling pathway involvement of 4-O-Demethylisokadsurenin D.
However, other lignans isolated from Piper kadsura have been reported to exhibit various
biological activities, including anti-inflammatory and anti-HIV properties. This suggests that 4-
O-Demethylisokadsurenin D could be a candidate for future bioactivity screening.

Experimental Protocols

Due to the absence of the original research publication, detailed experimental protocols for the
following are not available:

o Extraction and Isolation: Specific solvents, ratios, column chromatography conditions, and
HPLC parameters for the isolation of 4-O-Demethylisokadsurenin D from Piper kadsura.

e Structure Elucidation: Detailed parameters for NMR (*H, 3C, 2D), MS, IR, and UV data
acquisition.

e Bioassays: Protocols for any biological testing that may have been performed.

Quantitative Data

No specific quantitative data, such as NMR chemical shifts, mass spectrometry fragmentation
patterns, or ICso values from biological assays, could be retrieved for 4-O-
Demethylisokadsurenin D from the available literature.

Conclusion

4-0O-Demethylisokadsurenin D is a lignan constituent of Piper kadsura. While its basic
chemical identity is established, a significant gap in knowledge exists regarding its discovery,
the specifics of its chemical and physical properties, and its potential biological activities. The
lack of the primary research article describing its initial isolation and characterization prevents a
more in-depth technical analysis. Future research efforts should aim to relocate the original
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publication or re-isolate and fully characterize this compound to elucidate its properties and
potential for therapeutic applications. This would involve a full spectroscopic analysis and a
comprehensive screening for biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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